2-(4-amino-3-phenyl-1,3-thiazol-2(3H)-ylidene)-3-oxo-3-phenylpropanenitrile

• IUPAC Name: (2Z)-2-(4-amino-3-phenyl-1,3-thiazol-2-ylidene)-3-oxo-3-phenylpropanenitrile
• InChI: InChI=1S/C18H13N3OS/c19-11-15(17(22)13-7-3-1-4-8-13)18-21(16(20)12-23-18)14-9-5-2-6-10-14/h1-10,12H,20H2/b18-15-
• InChI Key: ZRUIYWJMXMUVPB-SDXDJHTJSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C(=C2N(C(=CS2)N)C3=CC=CC=C3)C#N
• Isomeric SMILES: C1=CC=C(C=C1)C(=O)/C(=C\2/N(C(=CS2)N)C3=CC=CC=C3)/C#N
• Molecular Formula: C18H13N3OS
• Molecular Weight: 319.4 g/mol

Description

2-(4-amino-3-phenyl-1,3-thiazol-2(3H)-ylidene)-3-oxo-3-phenylpropanenitrile, also known as ATZ, is a thiazole-based compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound has been synthesized using various methods, and its mechanism of action and physiological effects have been extensively studied.

Mechanism of Action

The mechanism of action of 2-(4-amino-3-phenyl-1,3-thiazol-2(3H)-ylidene)-3-oxo-3-phenylpropanenitrile involves the inhibition of various signaling pathways, including the PI3K/Akt/mTOR pathway, the NF-κB pathway, and the JAK/STAT pathway. 2-(4-amino-3-phenyl-1,3-thiazol-2(3H)-ylidene)-3-oxo-3-phenylpropanenitrile also inhibits the activity of various enzymes, including topoisomerase II and tyrosine kinases. These actions contribute to the anticancer, neuroprotective, and antidiabetic effects of 2-(4-amino-3-phenyl-1,3-thiazol-2(3H)-ylidene)-3-oxo-3-phenylpropanenitrile.
Biochemical and Physiological Effects:
2-(4-amino-3-phenyl-1,3-thiazol-2(3H)-ylidene)-3-oxo-3-phenylpropanenitrile has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and reduction of oxidative stress and inflammation. Additionally, 2-(4-amino-3-phenyl-1,3-thiazol-2(3H)-ylidene)-3-oxo-3-phenylpropanenitrile has been shown to regulate glucose metabolism and insulin sensitivity, which contributes to its antidiabetic effects.

Advantages and Limitations for Lab Experiments

2-(4-amino-3-phenyl-1,3-thiazol-2(3H)-ylidene)-3-oxo-3-phenylpropanenitrile has several advantages for lab experiments, including its high yield of synthesis and its potential therapeutic applications in various diseases. However, 2-(4-amino-3-phenyl-1,3-thiazol-2(3H)-ylidene)-3-oxo-3-phenylpropanenitrile also has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

Future research on 2-(4-amino-3-phenyl-1,3-thiazol-2(3H)-ylidene)-3-oxo-3-phenylpropanenitrile should focus on its potential therapeutic applications in other diseases, including cardiovascular diseases and autoimmune disorders. Additionally, further studies are needed to investigate the safety and toxicity of 2-(4-amino-3-phenyl-1,3-thiazol-2(3H)-ylidene)-3-oxo-3-phenylpropanenitrile at different concentrations. Furthermore, the development of more efficient synthesis methods for 2-(4-amino-3-phenyl-1,3-thiazol-2(3H)-ylidene)-3-oxo-3-phenylpropanenitrile could contribute to its wider use in scientific research and potential clinical applications.
Conclusion:
In conclusion, 2-(4-amino-3-phenyl-1,3-thiazol-2(3H)-ylidene)-3-oxo-3-phenylpropanenitrile is a thiazole-based compound that has gained significant attention in scientific research due to its potential therapeutic applications in various diseases. Its mechanism of action and physiological effects have been extensively studied, and its advantages and limitations for lab experiments have been identified. Future research on 2-(4-amino-3-phenyl-1,3-thiazol-2(3H)-ylidene)-3-oxo-3-phenylpropanenitrile should focus on its potential therapeutic applications in other diseases and the development of more efficient synthesis methods.

Synthesis Methods

2-(4-amino-3-phenyl-1,3-thiazol-2(3H)-ylidene)-3-oxo-3-phenylpropanenitrile can be synthesized using various methods, including the reaction of 2-mercaptothiazole with phenacyl bromide and phenyl isocyanate. Another method involves the reaction of 2-aminothiazole with ethyl cyanoacetate, followed by the reaction with phenyl isocyanate. The yield of 2-(4-amino-3-phenyl-1,3-thiazol-2(3H)-ylidene)-3-oxo-3-phenylpropanenitrile using these methods ranges from 50-80%.

Scientific Research Applications

2-(4-amino-3-phenyl-1,3-thiazol-2(3H)-ylidene)-3-oxo-3-phenylpropanenitrile has been extensively studied for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and diabetes. Studies have shown that 2-(4-amino-3-phenyl-1,3-thiazol-2(3H)-ylidene)-3-oxo-3-phenylpropanenitrile exhibits anticancer activity by inhibiting the growth of cancer cells and inducing apoptosis. Additionally, 2-(4-amino-3-phenyl-1,3-thiazol-2(3H)-ylidene)-3-oxo-3-phenylpropanenitrile has been shown to have neuroprotective effects in Alzheimer's disease by reducing oxidative stress and inflammation. Furthermore, 2-(4-amino-3-phenyl-1,3-thiazol-2(3H)-ylidene)-3-oxo-3-phenylpropanenitrile has been shown to have antidiabetic effects by regulating glucose metabolism and insulin sensitivity.